Cas no 1261572-36-4 ((6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid)

• Product Name: (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid
• CAS No: 1261572-36-4
• MF: C₁₅H₁₀ClF₃O₄
• MW: 346.685714244843
• CID: 4991764
• Update Time: 2025-09-28

(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid

• Inchi： 1S/C15H10ClF3O4/c16-11-6-2-5-10(13(20)14(21)22)12(11)8-3-1-4-9(7-8)23-15(17,18)19/h1-7,13,20H,(H,21,22)
• InChI Key： JPJOSHJADLCQNB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C(=O)O)O)=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8

Additional information on (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid

Introduction to (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic Acid (CAS No. 1261572-36-4)

(6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid, with the CAS number 1261572-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its biphenyl core structure modified with chloro and trifluoromethoxy substituents, exhibits promising properties that make it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of this compound consists of a biphenyl ring system where the para position is substituted with a chloro group, and the ortho position relative to the chloro group is further modified with a trifluoromethoxy group. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its potential biological activity. The hydroxyacetic acid moiety at the second position of the biphenyl ring adds another layer of functionality, making it an interesting scaffold for drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The structural features of (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid make it a compelling candidate for such endeavors. Specifically, the presence of both electron-withdrawing and electron-donating groups on the biphenyl ring can influence its interaction with biological targets, such as enzymes and receptors. This balance of electronic properties is often key in designing molecules with high selectivity and efficacy.

One of the most intriguing aspects of this compound is its potential as a building block for more complex drug molecules. The biphenyl core is a well-known pharmacophore in medicinal chemistry, frequently found in drugs that exhibit a wide range of therapeutic effects. By modifying this core structure with functional groups like chloro and trifluoromethoxy, researchers can fine-tune the properties of the molecule to achieve desired biological outcomes. The hydroxyacetic acid group further enhances this versatility, allowing for additional modifications that could improve solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of fluorine-containing compounds in pharmaceutical development. The trifluoromethoxy group in (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic properties of a drug. For instance, fluorine substitution can increase metabolic stability, improve binding affinity to biological targets, and enhance oral bioavailability. These effects are critical for developing drugs that are both effective and well-tolerated by patients.

The synthesis of (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include bromination or chlorination of the biphenyl ring followed by nucleophilic substitution with trifluoromethanol derivatives. The introduction of the hydroxyacetic acid moiety typically involves esterification or hydrolysis reactions, depending on the synthetic route chosen. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher selectivity and efficiency in the synthesis process.

In terms of applications, (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid has shown promise in preclinical studies as a potential lead compound for various therapeutic indications. Its structural features suggest that it could interact with targets involved in inflammation, cancer, and neurodegenerative diseases. For example, modifications to the biphenyl core have been linked to inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, analogs with similar structures have demonstrated activity against kinases and other enzymes relevant to cancer biology.

The hydroxyacetic acid group also opens up possibilities for further derivatization into more complex molecules with enhanced pharmacological properties. For instance, esterification or amidation of this group could lead to prodrugs that improve solubility or targeted delivery. Furthermore, incorporating additional functional groups could modulate receptor binding affinity or metabolic stability, making this compound a versatile starting point for drug discovery programs.

As research in medicinal chemistry continues to evolve, compounds like (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid will play an increasingly important role in developing next-generation therapeutics. The combination of structural complexity and functional diversity makes it an attractive candidate for further exploration. By leveraging advances in synthetic chemistry and computational modeling, researchers can accelerate the discovery process and identify new drug candidates more efficiently.

In conclusion, (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-yl)-hydroxyacetic acid represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis presents challenges that require innovative approaches but offers rewards through its versatility as a drug scaffold. As studies continue to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry research for years to come.